Cas no 1595032-33-9 ((4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester)

• Product Name: (4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
• CAS No: 1595032-33-9
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD28145835
• CID: 5142809
• PubChem ID: 99718847
• Update Time: 2025-06-09

(4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-METHYL-PYRIDIN-3-YLMETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
• Carbamic acid, N-[(4-methyl-3-pyridinyl)methyl]-, 1,1-dimethylethyl ester
• tert-Butyl ((4-methylpyridin-3-yl)methyl)carbamate
• (4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

• MDL： MFCD28145835
• Inchi： 1S/C12H18N2O2/c1-9-5-6-13-7-10(9)8-14-11(15)16-12(2,3)4/h5-7H,8H2,1-4H3,(H,14,15)
• InChI Key： UBQCNPJWZDELMI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=C(C)C=CN=C1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

Comprehensive Overview of (4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1595032-33-9)

The compound (4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1595032-33-9) is a specialized chemical intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyridine ring and a tert-butyl carbamate group, makes it a valuable building block for drug discovery and development. Researchers often employ this compound in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

In recent years, the demand for pyridine derivatives like (4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester has surged due to their versatility in medicinal chemistry. The compound's CAS No. 1595032-33-9 is frequently searched in scientific databases, reflecting its growing importance in the development of novel therapeutics. Its stability and reactivity under mild conditions make it a preferred choice for peptide coupling and protecting group strategies in multi-step syntheses.

One of the key applications of (4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester lies in its role as a precursor for kinase inhibitors. Kinases are a hot topic in current drug research, with many users searching for terms like "kinase inhibitor synthesis" and "pyridine-based pharmaceuticals." This compound's structural features align well with these interests, as its 4-methyl-pyridine moiety can enhance binding affinity to enzymatic targets.

The tert-butyl carbamate (Boc) group in this molecule serves as a temporary protecting group for amines, a technique widely discussed in organic chemistry forums. Searches for "Boc protection mechanism" and "amine protecting groups" often lead to compounds like CAS No. 1595032-33-9. This protective functionality is crucial in multi-step syntheses where selective deprotection is required, making the compound valuable for complex molecule construction.

From a synthetic chemistry perspective, (4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester offers excellent solubility in common organic solvents, addressing a frequent challenge researchers face with heterocyclic compounds. This property, combined with its moderate reactivity, makes it suitable for diverse reaction conditions. Many users searching for "soluble pyridine derivatives" or "stable carbamate reagents" would find this compound particularly relevant to their work.

Quality control of CAS No. 1595032-33-9 typically involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The growing emphasis on quality by design (QbD) in chemical manufacturing has increased interest in well-characterized intermediates like this one.

Environmental and safety considerations for (4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation. This aligns with current trends in laboratory safety and green chemistry practices.

The market for pharmaceutical intermediates continues to expand, with CAS No. 1595032-33-9 representing a niche but important segment. Its applications in small molecule drug development and medicinal chemistry research ensure sustained interest from both academic and industrial researchers. The compound's structural features make it particularly relevant for projects involving central nervous system (CNS) targets and enzyme modulation.

Future research directions for (4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester may include exploration of its potential in prodrug design and targeted drug delivery systems. These areas represent growing fields of interest, as evidenced by increasing searches for "smart drug carriers" and "controlled release formulations." The compound's balanced lipophilicity and functional group compatibility position it well for such applications.

In conclusion, (4-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1595032-33-9) stands as a versatile and valuable intermediate in modern chemical research. Its combination of pyridine and carbamate functionalities addresses multiple current research needs, from drug discovery to material science. As synthetic methodologies advance and new therapeutic targets emerge, the importance of well-designed intermediates like this one will only continue to grow.